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Compound of Interest

Compound Name: PSB-0963
Cat. No.: B15604285
Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

PSB-0963 is a potent dual inhibitor of two key ectonucleotidases: ecto-5'-nucleotidase (CD73)
and ectonucleoside triphosphate diphosphohydrolase-1 (ENTPD1 or CD39). In the tumor
microenvironment, these enzymes work in concert to convert pro-inflammatory extracellular
adenosine triphosphate (ATP) into immunosuppressive adenosine. By inhibiting both CD73 and
CD39, PSB-0963 effectively blocks this critical pathway of immune evasion, making it a
valuable tool for cancer immunology research and a potential candidate for cancer

immunotherapy development.

This document provides detailed application notes and protocols for the effective use of PSB-
0963 in various cell culture-based assays.
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Parameter Value

Target

Species

Notes

Data not publicly
IC50 _
available

CD73

Human

Researchers
should perform
dose-response
experiments to
determine the
optimal
concentration for
their specific cell

system.

Data not publicly
IC50 _
available

ENTPD1 (CD39)

Human

As a dual
inhibitor,
evaluating the
effect on both
enzymes is

recommended.

- Data not publicly
Solubility available

Itis
recommended to
test solubility in
common
solvents like
DMSO and
ethanol. A
general starting
point for a stock
solution is 10
mM in DMSO.

Stability Data not publicly

available

Store stock
solutions at
-20°C or -80°C.
Avoid repeated
freeze-thaw
cycles. Stability
in cell culture

media should be
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Signaling Pathway

The primary signaling pathway affected by PSB-0963 is the extracellular adenosine pathway.
CD39 initiates the conversion of ATP and ADP to AMP. Subsequently, CD73 hydrolyzes AMP to
adenosine. Adenosine then binds to its receptors (e.g., A2A, A2B) on immune cells, leading to
the suppression of anti-tumor immune responses. PSB-0963 blocks both enzymatic steps,
thereby preventing the production of immunosuppressive adenosine.
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Figure 1: Inhibition of the CD39/CD73-mediated adenosine production pathway by PSB-0963.

Experimental Protocols
Preparation of PSB-0963 Stock Solution

Objective: To prepare a concentrated stock solution of PSB-0963 for use in cell culture

experiments.

Materials:
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o PSB-0963 powder

o Dimethyl sulfoxide (DMSO), sterile, cell culture grade

» Sterile, nuclease-free microcentrifuge tubes

Procedure:

» Determine Desired Stock Concentration: A common starting stock concentration is 10 mM.

e Calculate Required Mass: Based on the molecular weight of PSB-0963, calculate the mass
required to prepare the desired volume and concentration.

o Formula: Mass (g) = Desired Concentration (mol/L) x Volume (L) x Molecular Weight (
g/mol )

e Dissolution:
o Aseptically weigh the calculated amount of PSB-0963 powder.
o In a sterile microcentrifuge tube, add the appropriate volume of DMSO.
o Gently vortex or sonicate until the powder is completely dissolved.
» Aliquoting and Storage:
o Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.
o Store the aliquots at -20°C or -80°C, protected from light.

Note: The final concentration of DMSO in the cell culture medium should be kept low (typically
< 0.1%) to avoid solvent-induced cytotoxicity. Always include a vehicle control (medium with the
same concentration of DMSO as the highest PSB-0963 concentration) in your experiments.

In Vitro Enzyme Inhibition Assay

Objective: To determine the inhibitory activity of PSB-0963 on recombinant human CD73 and
CD39.
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Materials:

Recombinant human CD73 and CD39 enzymes
o Assay buffer (e.g., Tris-HCI, pH 7.5)

o Substrates: Adenosine monophosphate (AMP) for CD73, Adenosine triphosphate (ATP) for
CD39

o Phosphate detection reagent (e.g., Malachite Green-based reagent)
e PSB-0963 stock solution
e 96-well microplate

Experimental Workflow:
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Figure 2: Workflow for determining the 1C50 of PSB-0963 against CD73 and CD39.
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Procedure:

Prepare serial dilutions of PSB-0963 in assay buffer.
o Add the diluted inhibitor or vehicle control to the wells of a 96-well plate.

e Add the recombinant enzyme (CD73 or CD39) to each well and pre-incubate for a short
period (e.g., 10-15 minutes) at 37°C.

« Initiate the enzymatic reaction by adding the respective substrate (AMP for CD73, ATP for
CD39).

e Incubate the plate at 37°C for a predetermined time (e.g., 20-30 minutes).

o Stop the reaction and measure the amount of inorganic phosphate produced using a
phosphate detection reagent according to the manufacturer's instructions.

e Measure the absorbance at the appropriate wavelength.

o Calculate the percentage of inhibition for each PSB-0963 concentration and determine the
IC50 value using non-linear regression analysis.

Cell-Based Adenosine Production Assay

Objective: To measure the ability of PSB-0963 to inhibit the production of adenosine by cancer
cells.

Materials:

e Cancer cell line known to express CD39 and CD73 (e.g., MDA-MB-231, 4T1)
o Complete cell culture medium

e PSB-0963 stock solution

e ATP or AMP solution

» Adenosine detection kit (e.g., HPLC-based, fluorescence-based, or mass spectrometry-
based)
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96-well cell culture plate

Procedure:

Seed the cancer cells in a 96-well plate and allow them to adhere overnight.

Treat the cells with various concentrations of PSB-0963 or vehicle control for a
predetermined time (e.g., 1-2 hours).

Add the substrate (ATP or AMP) to the cell culture medium.

Incubate for a specific time period (e.g., 30-60 minutes) to allow for the enzymatic
conversion.

Collect the cell culture supernatant.

Measure the concentration of adenosine in the supernatant using a suitable detection
method.

Normalize the adenosine levels to the cell number or protein concentration.

Plot the adenosine concentration against the PSB-0963 concentration to determine the
dose-dependent inhibition.

T-cell Co-culture and Activation Assay

Objective: To assess the effect of PSB-0963 on T-cell activation and proliferation in the

presence of cancer cells.

Materials:

Cancer cell line expressing CD39 and CD73
Human or murine T-cells (e.g., isolated from PBMCs or splenocytes)
T-cell activation stimuli (e.g., anti-CD3/CD28 antibodies)

PSB-0963 stock solution
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Co-culture medium

Flow cytometry antibodies for T-cell activation markers (e.g., CD69, CD25)

Proliferation dye (e.g., CFSE, CellTrace™ Violet)

ELISA kits for cytokine measurement (e.g., IFN-y, IL-2)

24- or 48-well cell culture plates

Experimental Workflow:
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» To cite this document: BenchChem. [Application Notes and Protocols for PSB-0963 in Cell
Culture]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15604285/docs#application-notes-and-protocols-for-
psb-0963-in-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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